Cas no 82700-53-6 (Propanedial, (3-phenyl-2-propenylidene)-)

• Product Name: Propanedial, (3-phenyl-2-propenylidene)-
• CAS No: 82700-53-6
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 686943
• PubChem ID: 54270029
• Update Time: 2025-04-19

Propanedial, (3-phenyl-2-propenylidene)- Chemical and Physical Properties

Names and Identifiers

• Propanedial, (3-phenyl-2-propenylidene)-
• 2-cinnamylidenepropanedial
• (3-Phenylprop-2-en-1-ylidene)propanedial
• DTXSID60710198
• 82700-53-6

• Inchi： 1S/C12H10O2/c13-9-12(10-14)8-4-7-11-5-2-1-3-6-11/h1-10H
• InChI Key： GIXCGWXEJXGIQC-UHFFFAOYSA-N
• SMILES： O=C/C(/C=O)=C/C=CC1C=CC=CC=1

Computed Properties

• Exact Mass: 186.068079557g/mol
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų